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molecular formula C11H21N B8351299 gamma,4-Dimethylcyclohexene-1-propan-1-amine CAS No. 85099-36-1

gamma,4-Dimethylcyclohexene-1-propan-1-amine

Cat. No. B8351299
M. Wt: 167.29 g/mol
InChI Key: SXJIEXCRGRWIOO-UHFFFAOYSA-N
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Patent
US04851531

Procedure details

830 g of 3-[1-methylcyclohexen-4-yl]-butyraldehyde were dissolved in 800 ml of liquid ammonia in a stirrer autoclave and hydrogenated over 50 g of Raney nickel iron at 90° C. and a hydrogen pressure of 100 bar. After evaporation of the solvent, the mixture was filtered from the catalyst and distilled under vacuum. 720 g (86%) of 3-(1-methylcyclohexen-4-yl)-butylamine, b.p.10 120° C. were obtained.
Quantity
830 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
liquid
Quantity
800 mL
Type
solvent
Reaction Step One
[Compound]
Name
Raney nickel iron
Quantity
50 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH2:7][CH2:6][CH:5]([CH:8]([CH3:12])[CH2:9][CH:10]=O)[CH2:4][CH:3]=1.[H][H].[NH3:15]>>[CH3:1][C:2]1[CH2:7][CH2:6][CH:5]([CH:8]([CH3:12])[CH2:9][CH2:10][NH2:15])[CH2:4][CH:3]=1

Inputs

Step One
Name
Quantity
830 g
Type
reactant
Smiles
CC1=CCC(CC1)C(CC=O)C
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Name
liquid
Quantity
800 mL
Type
solvent
Smiles
Step Two
Name
Raney nickel iron
Quantity
50 g
Type
reactant
Smiles
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 90° C.
CUSTOM
Type
CUSTOM
Details
After evaporation of the solvent
FILTRATION
Type
FILTRATION
Details
the mixture was filtered from the catalyst
DISTILLATION
Type
DISTILLATION
Details
distilled under vacuum

Outcomes

Product
Name
Type
product
Smiles
CC1=CCC(CC1)C(CCN)C
Measurements
Type Value Analysis
AMOUNT: MASS 720 g
YIELD: PERCENTYIELD 86%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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